Cas no 886935-91-7 (2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanyl-N-(4-nitrophenyl)acetamide)

• Product Name: 2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanyl-N-(4-nitrophenyl)acetamide
• CAS No: 886935-91-7
• MF: C₁₇H₁₃FN₆O₄S₂
• MW: 448.451323270798
• CID: 5476898
• Update Time: 2025-06-12

2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanyl-N-(4-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[5-[(4-fluorophenyl)carbamoylamino]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-(4-nitrophenyl)acetamide
• 2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanyl-N-(4-nitrophenyl)acetamide

• Inchi： 1S/C17H13FN6O4S2/c18-10-1-3-12(4-2-10)20-15(26)21-16-22-23-17(30-16)29-9-14(25)19-11-5-7-13(8-6-11)24(27)28/h1-8H,9H2,(H,19,25)(H2,20,21,22,26)
• InChI Key： WVRZBHCBJIIFOG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1)(=O)CSC1=NN=C(NC(NC2=CC=C(F)C=C2)=O)S1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanyl-N-(4-nitrophenyl)acetamide

Research Briefing on 2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanyl-N-(4-nitrophenyl)acetamide (CAS: 886935-91-7)

Recent studies on the compound 2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanyl-N-(4-nitrophenyl)acetamide (CAS: 886935-91-7) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiadiazole and acetamide moieties, has been investigated for its biological activities, particularly in the context of enzyme inhibition and anticancer properties. The following briefing synthesizes the latest findings and their implications for future research and development.

The primary focus of recent research has been on the compound's mechanism of action, particularly its ability to inhibit specific enzymes involved in disease pathways. In vitro studies have demonstrated that 886935-91-7 exhibits significant inhibitory activity against carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma and cancer. The compound's structural features, including the 4-fluorophenyl and 4-nitrophenyl groups, contribute to its high binding affinity and selectivity, making it a potential lead compound for further optimization.

Another area of interest is the compound's anticancer potential. Preliminary studies have shown that 2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanyl-N-(4-nitrophenyl)acetamide induces apoptosis in various cancer cell lines, including breast and lung cancer. The compound's ability to disrupt mitochondrial function and activate caspase pathways has been identified as a key mechanism underlying its cytotoxic effects. These findings suggest that 886935-91-7 could serve as a scaffold for developing novel anticancer agents with improved efficacy and reduced side effects.

In addition to its biological activities, recent synthetic studies have explored efficient routes for the production of 886935-91-7. Novel methodologies involving microwave-assisted synthesis and green chemistry approaches have been reported, aiming to enhance yield and reduce environmental impact. These advancements are critical for scaling up production and facilitating further preclinical and clinical studies.

Despite these promising results, challenges remain in the development of 886935-91-7 as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Future research should focus on pharmacokinetic and pharmacodynamic studies to evaluate the compound's suitability for in vivo applications.

In conclusion, 2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanyl-N-(4-nitrophenyl)acetamide (CAS: 886935-91-7) represents a promising avenue for drug discovery, with demonstrated enzyme inhibitory and anticancer properties. Continued research efforts are essential to unlock its full therapeutic potential and translate these findings into clinical applications.